![molecular formula C9H13F3O2 B1470311 2-[2-(Trifluoromethyl)cyclohexyl]acetic acid CAS No. 1554459-25-4](/img/structure/B1470311.png)
2-[2-(Trifluoromethyl)cyclohexyl]acetic acid
Overview
Description
2-[2-(Trifluoromethyl)cyclohexyl]acetic acid, also known as TFCHA, is a member of the cyclohexylacetic acid family. It is a synthetic organic compound with a molecular formula of C7H10F3O2. TFCHA is a multifunctional compound, used for a variety of applications in the field of scientific research. In this article, we will explore the synthesis method of TFCHA, its mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.
Scientific Research Applications
Catalytic Oxidation
Research on the catalytic oxidation of cyclohexene, a related compound, demonstrates the synthetic value of controlling oxidation reactions to afford targeted products with different oxidation states and functional groups. This area of study is significant for applications in both academia and industry, highlighting the potential for "2-[2-(Trifluoromethyl)cyclohexyl]acetic acid" in synthetic chemistry and catalysis (Cao et al., 2018).
Environmental Contaminants
The review on artificial sweeteners as emerging environmental contaminants outlines methods for determining popular artificial sweeteners in environmental samples, which could be analogous to detecting and studying the environmental impact of various chemical compounds, including "2-[2-(Trifluoromethyl)cyclohexyl]acetic acid" (Lange et al., 2012).
Acetic Acid Applications
A study explores technologies for removing acetic acid from waste streams, which is relevant for understanding the disposal and environmental management of chemical by-products, including those related to "2-[2-(Trifluoromethyl)cyclohexyl]acetic acid" (Mitchell et al., 2009).
Organic Acids in Acidizing Operations
The intensive review on organic acids, including acetic acid, for acidizing operations in oil and gas highlights their applications and limitations, providing a perspective on the chemical's industrial use that could be extrapolated to "2-[2-(Trifluoromethyl)cyclohexyl]acetic acid" (Alhamad et al., 2020).
Role in Yeast Cell Death
Research on acetic acid's role in inducing cell death in yeasts may offer insights into the biological activities and potential therapeutic applications of structurally related compounds like "2-[2-(Trifluoromethyl)cyclohexyl]acetic acid" (Chaves et al., 2021).
properties
IUPAC Name |
2-[2-(trifluoromethyl)cyclohexyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13F3O2/c10-9(11,12)7-4-2-1-3-6(7)5-8(13)14/h6-7H,1-5H2,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMMWTSIYTSWRIN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CC(=O)O)C(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13F3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[2-(Trifluoromethyl)cyclohexyl]acetic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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